Cas no 61903-45-5 (1,8-Naphthalenediamine, 2-methyl-)

1,8-Naphthalenediamine, 2-methyl- structure
61903-45-5 structure
Product name:1,8-Naphthalenediamine, 2-methyl-
CAS No:61903-45-5
MF:C11H12N2
MW:172.22638
CID:1634329
PubChem ID:12324871

1,8-Naphthalenediamine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthalenediamine, 2-methyl-
    • 2-Methyl-1,8-naphthalenediamine
    • 2-methylnaphthalene-1,8-diamine
    • SCHEMBL6185564
    • DTXSID50489285
    • 61903-45-5
    • Inchi: InChI=1S/C11H12N2/c1-7-5-6-8-3-2-4-9(12)10(8)11(7)13/h2-6H,12-13H2,1H3
    • InChI Key: QCOPLVVBOXBIGW-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=C(C=CC=C2N)C=C1)N

Computed Properties

  • Exact Mass: 172.10016
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 52.04

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